Cas no 828266-38-2 (10H-Phenothiazine, 10-(cyclobutylcarbonyl)-)

• Product name: 10H-Phenothiazine, 10-(cyclobutylcarbonyl)-
• CAS No: 828266-38-2
• MF: C₁₇H₁₅NOS
• MW: 281.3721
• CID: 681714
• PubChem ID: 71417029

10H-Phenothiazine, 10-(cyclobutylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 10-(cyclobutylcarbonyl)-
• cyclobutyl(phenothiazin-10-yl)methanone
• DTXSID10836377
• 828266-38-2
• Cyclobutyl(10H-phenothiazin-10-yl)methanone

• Inchi： InChI=1S/C17H15NOS/c19-17(12-6-5-7-12)18-13-8-1-3-10-15(13)20-16-11-4-2-9-14(16)18/h1-4,8-12H,5-7H2
• InChI Key： UVAPSXFUBXAEJA-UHFFFAOYSA-N
• SMILES： C1CC(C1)C(=O)N2C3=CC=CC=C3SC4=CC=CC=C42

Computed Properties

• Exact Mass: 281.08743528g/mol
• Monoisotopic Mass: 281.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.6Ų